Cas no 28070-58-8 (9-Octadecenoic acid,12-hydroxy-, 2,2-bis(hydroxymethyl)-1,3-propanediyl ester, [R-[R*,R*-(Z,Z)]]-(9CI))

• Product Name: 9-Octadecenoic acid,12-hydroxy-, 2,2-bis(hydroxymethyl)-1,3-propanediyl ester, [R-[R*,R*-(Z,Z)]]-(9CI)
• CAS No: 28070-58-8
• MF: C₄₁H₇₆O₈
• MW: 697.037354469299
• CID: 285526
• PubChem ID: 6438189
• Update Time: 2025-04-19

9-Octadecenoic acid,12-hydroxy-, 2,2-bis(hydroxymethyl)-1,3-propanediyl ester, [R-[R*,R*-(Z,Z)]]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, 2,2-bis(hydroxymethyl)-1,3-propanediyl ester, [R-[R*,R*-(Z,Z)]]-(9CI)
• 2,2-BIS(HYDROXYMETHYL)-1,3-PROPANEDIYL BIS[(R)-12-HYDROXYOLEATE]
• 2,2-Bis(hydroxymethyl)-1,3-propanediyl bis((R)-12-hydroxyoleate)
• 2,2-bis(hydroxymethyl)propane-1,3-diyl (9Z,12R,9'Z,12'R)bis(12-hydroxyoctadec-9-enoate)
• DTXSID201115296
• NS00050661
• EINECS 248-819-4
• 28070-58-8
• 9-Octadecenoic acid, 12-hydroxy-, 2,2-bis(hydroxymethyl)-1,3-propanediyl ester, [R-[R*,R*-(Z,Z)]]-

• Inchi： 1S/C41H76O8/c1-3-5-7-21-27-37(44)29-23-17-13-9-11-15-19-25-31-39(46)48-35-41(33-42,34-43)36-49-40(47)32-26-20-16-12-10-14-18-24-30-38(45)28-22-8-6-4-2/h17-18,23-24,37-38,42-45H,3-16,19-22,25-36H2,1-2H3/b23-17-,24-18-/t37-,38-/m1/s1
• InChI Key： QSKPHLWYYSTCMY-HWDNKUKLSA-N
• SMILES： O(C(CCCCCCC/C=C\C[C@@H](CCCCCC)O)=O)CC(CO)(CO)COC(CCCCCCC/C=C\C[C@@H](CCCCCC)O)=O

Computed Properties

• Exact Mass: 696.55428
• Monoisotopic Mass: 696.554019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 38
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 10.7

Experimental Properties

• Density: 1.009
• Boiling Point: 744.8°C at 760 mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.496
• PSA: 133.52